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Compound of Interest

Compound Name: Aluminum, triphenyl-

Cat. No.: B1628552 Get Quote

Technical Support Center: Managing
Triphenylaluminum
This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing the pyrophoric nature of triphenylaluminum in experimental

settings.

Frequently Asked Questions (FAQs)
Q1: What is triphenylaluminum and why is it considered hazardous?

A1: Triphenylaluminum (Al(C₆H₅)₃) is an organoaluminum compound that is highly reactive.[1]

[2] Its primary hazard stems from its pyrophoric nature, meaning it can spontaneously ignite

when exposed to air and/or moisture.[3][4][5][6] It also reacts violently with water, releasing

flammable gases that can also ignite.[4][5][7]

Q2: What are the primary hazards associated with triphenylaluminum?

A2: The main hazards are:

Pyrophoricity: Catches fire spontaneously upon contact with air.[4][7]

Water Reactivity: Reacts violently with water and other protic solvents to produce flammable

gases.[4][8]
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Corrosivity: Causes severe skin burns and eye damage upon contact.[4][7]

Organ Toxicity: May cause damage to the liver, kidneys, and central nervous system.[3][9]

Q3: What Personal Protective Equipment (PPE) is mandatory when working with

triphenylaluminum?

A3: A multi-layered approach to PPE is required. This includes a flame-resistant lab coat

(Nomex® is recommended), chemical splash goggles, a face shield, and a double layer of

gloves, typically nitrile or neoprene gloves worn over flame-resistant Kevlar® gloves.[3][9][10]

All clothing worn should be made of natural fibers like cotton or wool, as synthetic fabrics can

melt and adhere to the skin.[9]

Q4: How should triphenylaluminum be stored?

A4: Triphenylaluminum must be stored under an inert atmosphere, such as nitrogen or argon,

to prevent contact with air and moisture.[3][11] It should be kept in a cool, dry, well-ventilated

area away from flammable materials, heat sources, and oxidizers.[8][11] The original

manufacturer's container, such as a Sure/Seal™ bottle, is ideal for storage and dispensing.[11]

[12]

Q5: What are the general principles for safely handling triphenylaluminum?

A5: All manipulations must be performed under an inert atmosphere, either in a glove box or a

chemical fume hood using air-free techniques like a Schlenk line.[5][6][12] All glassware must

be rigorously dried, typically by oven-drying or flame-drying under vacuum, before use.[3][5]

Always work with at least one other person present and notify others in the lab before you

begin work.[11] Keep the quantity of triphenylaluminum in the lab to a minimum.[9]

Troubleshooting Guides
Spill Management
Q: I've spilled a small amount (<50 mL) of triphenylaluminum solution in the fume hood. What

should I do?

A: For a small, controllable spill within a fume hood, you should:
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Alert nearby personnel.

While wearing your full PPE, cover the spill with a non-combustible, dry absorbent material.

Powdered lime (calcium oxide), dry sand, or soda ash are recommended.[12][13][14] Do

NOT use paper towels or other combustible materials.[14]

Ensure a Class D or ABC dry chemical fire extinguisher is nearby.[9]

Once the material is completely covered and the reaction has ceased, carefully collect the

mixture using non-sparking tools.

The collected residue must be quenched according to the standard procedure before

disposal as hazardous waste.[13][14]

Q: There has been a large triphenylaluminum spill outside the fume hood. What is the

emergency procedure?

A: A large spill is a major emergency.

Alert everyone in the laboratory and activate the fire alarm.

Evacuate the area immediately.[9][14]

If anyone has been exposed or is on fire, guide them to the safety shower and assist them in

washing with copious amounts of water.[9][13]

Call emergency services (911 or your institution's emergency number) and inform them of

the specific chemical involved.[9][13]

Do not attempt to fight a large fire or clean up a large spill yourself.[6]

Q: My gloves came into contact with triphenylaluminum. What is the procedure?

A: Immediately remove the contaminated gloves, avoiding contact with your skin. If you are

wearing double gloves, remove the outer glove and inspect the inner glove for any signs of

contamination or degradation. If the inner glove is compromised, remove it and wash your

hands thoroughly with soap and water. Dispose of the contaminated gloves in a designated

container for hazardous waste after quenching any visible residue.
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Reaction & Equipment Issues
Q: My reaction is producing smoke or has ignited. How should I respond?

A: If the reaction is small and contained within the fume hood, you can attempt to smother the

flames by covering the flask opening with a beaker or watch glass to cut off the oxygen supply.

If this is not immediately effective or the fire is growing, use a Class D or ABC dry chemical fire

extinguisher.[9] If the fire cannot be controlled, activate the fire alarm and evacuate.

Q: I see white fumes coming from the septum of my reaction flask. What does this mean and

what should I do?

A: White fumes indicate a leak where the pyrophoric material is reacting with air/moisture. This

suggests a poor seal. Ensure there is a positive pressure of inert gas in your flask. If the leak is

minor, you may be able to continue the experiment while carefully monitoring it. If it is

significant, the reaction should be terminated and quenched safely.

Q: My syringe or needle is clogged with a white solid after a transfer. How do I safely clean it?

A: Clogging is often due to reaction with residual moisture or air. Do not attempt to clear it by

force. The safest method is to immediately and carefully quench the entire apparatus.

Discharge any remaining solution into a flask containing an unreactive solvent like hexane.

[13]

Draw the inert solvent into the syringe and discharge it into a separate quenching flask

containing isopropanol.[13]

Repeat this rinse cycle multiple times to ensure all reactive material is removed before

disassembling and cleaning the syringe and needle.[13]

Quantitative Data
Table 1: Physical and Chemical Properties of Triphenylaluminum
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Property Value Citation(s)

Chemical Formula C₁₈H₁₅Al [2][15]

Molecular Weight 258.29 g/mol [2]

Appearance White crystalline solid [1][16]

Melting Point 237 °C [2][15]

Flash Point
17 °C (for 1M solution in

dibutyl ether)
[2]

Density
0.868 g/mL (for 1M solution in

dibutyl ether at 25 °C)
[16]

Table 2: Personal Protective Equipment (PPE) for Handling Triphenylaluminum

PPE Item Specification Citation(s)

Eye Protection
Chemical splash goggles and

a face shield.
[3][10][17]

Body Protection
Flame-resistant lab coat (e.g.,

Nomex®).
[3][9][10]

Hand Protection

Double gloves: Inner flame-

resistant (e.g., Kevlar®) and

outer chemical-resistant (e.g.,

neoprene or nitrile).

[3][10][17]

Footwear
Closed-toe shoes made of a

non-porous material.
[9][10]

Clothing
Natural fibers (cotton, wool);

avoid synthetics.
[9]

Experimental Protocols
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Protocol 1: Transfer of Triphenylaluminum Solution
using a Double-Tipped Needle (Cannula)
This protocol is recommended for transferring volumes greater than 10 mL.[13]

Methodology:

Preparation: Ensure all glassware is oven-dried and assembled while hot, then allowed to

cool under a positive pressure of inert gas (e.g., nitrogen). Secure the triphenylaluminum

Sure/Seal™ bottle and the receiving flask in the fume hood.

Pressurize Source Bottle: Puncture the septum of the triphenylaluminum bottle with a needle

connected to the inert gas line. This will create a slight positive pressure.

Insert Cannula: Insert one end of the double-tipped needle through the septum of the source

bottle, ensuring the needle tip is in the headspace above the liquid. Inert gas will now flow

through the needle.

Initiate Transfer: Insert the other end of the needle into the receiving flask through its

septum. Lower the needle in the source bottle into the triphenylaluminum solution to begin

the transfer.

Control Flow: The rate of transfer can be controlled by the depth of the needle in the liquid

and the inert gas pressure.

Complete Transfer: Once the desired volume is transferred, raise the needle in the source

bottle back into the headspace to allow inert gas to flush the needle.

Disengage: Remove the needle from the receiving flask first, and then from the source

bottle.

Cleanup: Immediately rinse the needle with an inert solvent (e.g., hexane) and quench the

rinsings in isopropanol.[13]

Protocol 2: Quenching of Residual Triphenylaluminum
This protocol is for the safe destruction of small amounts of unwanted triphenylaluminum.
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Methodology:

Preparation: Perform the entire procedure in a fume hood under an inert atmosphere. Place

the flask containing the triphenylaluminum residue in an ice-water or dry ice/acetone cooling

bath.[13][18]

Dilution: Dilute the residue significantly with an unreactive, high-boiling solvent such as

toluene or heptane.[13][18] Avoid low-boiling solvents like ether or pentane.[13]

Initial Quench: While stirring and maintaining the cold temperature, slowly add isopropanol

dropwise via an addition funnel.[13][18] The reaction can be vigorous; control the addition

rate to manage the exotherm and gas evolution.

Secondary Quench: After the reaction with isopropanol subsides, switch to a more reactive

quenching agent like methanol and add it slowly.[13][14] This helps ensure any remaining

reactive material is destroyed.

Final Quench: Once the methanol addition causes no further reaction, add water dropwise

with extreme caution to hydrolyze any remaining pockets of reactive material.[13]

Neutralization: After the quenching is complete and the solution has warmed to room

temperature, neutralize the mixture before disposal as hazardous waste.[18]
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Diagram 1: Standard Workflow for Handling Triphenylaluminum.
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Spill Occurs
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Diagram 2: Spill Response Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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